Cas no 1496126-18-1 (3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol
• CAS No: 1496126-18-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6053202
• PubChem ID: 65145895
• Update Time: 2025-10-29

3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-[(4-bromo-2-fluorophenyl)methyl]-
• 3-(4-Bromo-2-fluorobenzyl)pyrrolidin-3-ol
• 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol
• CS-0353475
• 1496126-18-1
• EN300-1897211
• AKOS014479462
• 3-[(4-bromo-2-fluorophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H13BrFNO/c12-9-2-1-8(10(13)5-9)6-11(15)3-4-14-7-11/h1-2,5,14-15H,3-4,6-7H2
• InChI Key： VODZHYSBNYBCPI-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(Br)C=C2F)(O)C1

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 368.7±37.0 °C(Predicted)
• pka: 14.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol

Comprehensive Guide to 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol (CAS No. 1496126-18-1): Properties, Applications, and Market Insights

The compound 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol (CAS No. 1496126-18-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This pyrrolidine derivative features a unique structure combining a bromo-fluorophenyl group with a hydroxyl-substituted pyrrolidine ring, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and potential biological activities, reflecting the growing interest in this compound.

From a structural perspective, 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol belongs to the class of fluorinated pyrrolidine compounds, which are known for their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of both bromine and fluorine substituents on the aromatic ring contributes to its distinctive electronic properties and reactivity patterns. These characteristics make it particularly interesting for medicinal chemistry applications, where such compounds often serve as key building blocks for CNS-targeting drugs and enzyme inhibitors.

The synthesis of 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol typically involves multi-step organic transformations, starting from commercially available 4-bromo-2-fluorobenzaldehyde. Current literature describes several optimized synthetic routes that achieve good yields while maintaining high purity standards required for pharmaceutical applications. Researchers have developed various chiral resolution methods to obtain enantiomerically pure forms of this compound, as stereochemistry plays a crucial role in its potential biological activities.

In terms of physicochemical properties, 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol exhibits moderate solubility in polar organic solvents but limited water solubility, which is typical for this class of compounds. Its melting point and stability profile have been thoroughly characterized to ensure proper handling and storage conditions. The compound shows good stability under normal laboratory conditions but may require protection from prolonged light exposure due to the photosensitive bromo-fluorophenyl moiety.

The pharmaceutical applications of 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol are particularly noteworthy. Recent patent literature reveals its use as a key intermediate in the synthesis of potential neuropsychiatric therapeutics, including compounds targeting dopamine receptors and serotonin transporters. The fluorine atom in its structure is strategically positioned to enhance binding affinity to biological targets while improving metabolic stability, a feature that drug developers frequently seek in modern CNS drug candidates.

Beyond pharmaceutical applications, 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol has shown promise in material science as a building block for functionalized polymers and liquid crystal materials. The combination of aromatic and heterocyclic components in its structure allows for interesting electronic properties that can be tailored for specific applications. Researchers are exploring its potential in creating advanced materials with unique optical and electronic characteristics.

The market for 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol reflects the growing demand for fluorinated pharmaceutical intermediates. Several specialty chemical suppliers now offer this compound in various quantities, with prices varying based on purity levels and enantiomeric excess. The global fine chemicals market has seen increased interest in such structurally complex intermediates, particularly from regions with strong pharmaceutical R&D activities like North America, Europe, and parts of Asia.

Quality control and analytical characterization of 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. Recent advances in analytical chemistry have enabled more precise quantification of enantiomeric purity, which is critical for its use in chiral drug development.

From a regulatory perspective, 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult local regulations before purchasing or working with this compound. Proper laboratory safety protocols should be followed when handling this material, including the use of appropriate personal protective equipment.

Future research directions for 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol include exploring its potential as a scaffold for new drug candidates and investigating its physicochemical properties in greater detail. The compound's unique structural features continue to attract interest from both academic and industrial researchers working on innovative therapeutic approaches and advanced material development.

In conclusion, 3-(4-bromo-2-fluorophenyl)methylpyrrolidin-3-ol (CAS No. 1496126-18-1) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its combination of fluorine and bromine substituents with a hydroxyl-pyrrolidine core creates a versatile molecular platform for various scientific and industrial applications. As research progresses, this compound will likely continue to play a significant role in the development of new therapeutic agents and functional materials.